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Compound of Interest

Compound Name: Dodec-2-enal

CAS No.: 4826-62-4

Cat. No.: B1235498 Get Quote

Focus Molecule: (E)-Dodec-2-enal (Mandarin
Aldehyde)
Abstract
This technical guide addresses the formulation, stabilization, and olfactory mechanics of (E)-

dodec-2-enal (CAS: 20407-84-5), a high-impact

-unsaturated aldehyde. Known for its intense mandarin, cilantro, and metallic facets, this
molecule represents a class of "super-aldehydes" that require pharmaceutical-grade handling
protocols due to their low odor detection thresholds (ppb range) and high reactivity. This
document provides researchers with validated protocols for synthesis verification, antioxidant
stabilization, and integration into hydrophobic matrices, treating the fragrance ingredient with
the rigor typically reserved for Active Pharmaceutical Ingredients (APIs).

Chemical Profile & Olfactory Mechanics[1]
(E)-dodec-2-enal is chemically distinct from its saturated counterpart (Lauric

aldehyde/Dodecanal). The

-unsaturation creates a rigid electronic environment that significantly alters its binding affinity to
Olfactory Receptors (ORs), specifically interacting with the OR6A2 receptor family, which is
genetically linked to the perception of "soapy" vs. "fresh" notes in cilantro.

1.1 Physicochemical Properties
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Property Value
Implication for
Formulation

IUPAC Name (E)-dodec-2-enal
Specific isomer required for

target odor profile.

Molecular Weight 182.30 g/mol
Moderate volatility; functions

as a Top-to-Middle note.

LogP (o/w) ~4.8

Highly lipophilic; requires non-

polar solvents (e.g., DPG,

IPM).

Vapor Pressure 0.002 hPa (20°C)
High diffusivity; pervasive in

headspace analysis.

Odor Threshold ~1-2 ppb (air)
High Impact: Overdosing leads

to "fatty/rancid" off-notes.

1.2 Structural Causality
The electron-deficient alkene adjacent to the carbonyl group makes the molecule an

electrophile. This structure allows it to covalently modify nucleophilic residues in receptors

(transiently) or, more problematically, react with nucleophiles in the perfume base (amines,

thiols).

Stability & Degradation Pathways
The primary challenge in deploying Dodec-2-enal is its susceptibility to autoxidation and Schiff

base formation. Unlike saturated aldehydes, the conjugated system allows for radical

propagation that can rapidly degrade the olfactory profile from "Sparkling Mandarin" to "Rancid

Fat" (Dodec-2-enoic acid).

2.1 Degradation Logic (DOT Visualization)
The following diagram illustrates the critical failure modes for this molecule within a formulation

matrix.
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Figure 1: Chemical degradation pathways of (E)-dodec-2-enal showing oxidation risks and

Schiff base formation.

Application Protocols
To ensure reproducibility and stability, the following protocols must be adhered to. These are

designed to mimic "GLP" (Good Laboratory Practice) standards.

Protocol A: Stabilization & Stock Solution Preparation
Objective: To create a stable 10% working solution that minimizes oxidation potential.

Reagents:

(E)-Dodec-2-enal (>95% purity).[1][2][3]

Solvent: Triethyl Citrate (TEC) or Dipropylene Glycol (DPG).

Antioxidant: BHT (Butylated Hydroxytoluene) or

-Tocopherol.

Methodology:

Antioxidant Pre-load: Dissolve BHT in the chosen solvent (TEC) at 0.1% w/wbefore adding

the aldehyde. This ensures immediate protection upon mixing.

Gravimetric Addition: Under a gentle stream of Nitrogen (
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), weigh the Dodec-2-enal into the solvent.

Target: 10.00% Dodec-2-enal / 89.90% Solvent / 0.10% BHT.

Homogenization: Stir magnetically for 10 minutes at room temperature. Do not heat, as heat

accelerates the polymerization of unsaturated aldehydes.

Storage: Transfer to amber glass vials with Teflon-lined caps. Purge headspace with

Nitrogen before sealing. Store at 4°C.

Protocol B: The "Mandarin Twist" Accord (Demonstration)
Objective: To demonstrate the boosting effect of Dodec-2-enal in a citrus context without

dominating the profile.

Ingredient Parts per 1000 Function

Limonene (Orange Oil) 600.00 Primary Citrus Body

Linalool 150.00 Floral/Woody Bridge

Linalyl Acetate 100.00 Bergamot/Freshness

Citral 20.00 Lemon/Zest Character

(E)-Dodec-2-enal (10% sol.) 5.00
High-Impact Mandarin Peel

Effect

Methyl Anthranilate 2.00
Concord Grape/Neroli nuance

(Risk of Schiff Base)

Hedione (Methyl

Dihydrojasmonate)
123.00 Diffusion/Radiance

Note on Methyl Anthranilate: In this accord, the Methyl Anthranilate will slowly react with

Dodec-2-enal to form a Schiff base. This is often intentional in citrus accords to increase

substantivity (longevity), but it will darken the color to yellow/orange over time.

Protocol C: Accelerated Stability Testing
Objective: Validation of shelf-life.
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Sample Prep: Prepare the "Mandarin Twist" accord in triplicate.

Conditions:

Set A: 4°C (Control).

Set B: 25°C (Ambient/Dark).

Set C: 45°C (Accelerated Stress).

Monitoring:

Day 0, 7, 14, 30: Assess color change (Delta E) and olfactory profile.

GC-MS Validation: Monitor the decrease in Dodec-2-enal peak area and the appearance

of Dodec-2-enoic acid.

Pass Criteria: <10% degradation of Dodec-2-enal at Day 30 (45°C).

Formulation Workflow & Safety
Handling high-impact materials requires a strict workflow to prevent cross-contamination and

olfactory fatigue (anosmia).
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Figure 2: Standard Operating Procedure (SOP) for incorporating high-impact aldehydes.

4.1 Regulatory Compliance (IFRA & Safety)
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IFRA Standards: Dodec-2-enal is restricted due to skin sensitization potential. It falls under

the "Aldehyde" categories in QRA (Quantitative Risk Assessment).[1]

Sensitization: It is a Class 2B sensitizer.

Limit: Ensure the final concentration in the consumer product (e.g., Eau de Parfum) does not

exceed the IFRA 51st Amendment limits for the specific category (typically <0.05% in leave-

on products, though exact calculation based on the full formula is required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Impact Aldehydes in Fragrance
Architecture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235498#dodec-2-enal-in-the-development-of-new-
fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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